Cas no 847407-99-2 (1-(4-tert-butylphenyl)piperidine-4-carboxylic acid)

• Product name: 1-(4-tert-butylphenyl)piperidine-4-carboxylic acid
• CAS No: 847407-99-2
• MF: C₁₆H₂₃NO₂
• MW: 261.359
• MDL: MFCD20486016
• CID: 3030554
• PubChem ID: 58118087

1-(4-tert-butylphenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)piperidine-4-carboxylic acid
• BPXRLAOVWAYBPV-UHFFFAOYSA-N
• SCHEMBL985184
• CS-0433174
• DS-020069
• AB90814
• 1-(4-(tert-Butyl)phenyl)piperidine-4-carboxylic acid
• F80589
• 1-(4-(tert-Butyl)phenyl)piperidine-4-carboxylicacid
• 1-(4-Tert-butyl-phenyl)-piperidine-4-carboxylic acid
• 847407-99-2

• MDL： MFCD20486016
• Inchi： InChI=1S/C16H23NO2/c1-16(2,3)13-4-6-14(7-5-13)17-10-8-12(9-11-17)15(18)19/h4-7,12H,8-11H2,1-3H3,(H,18,19)
• InChI Key： BPXRLAOVWAYBPV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 261.172878976Da
• Monoisotopic Mass: 261.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(4-tert-butylphenyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(4-tert-butylphenyl)piperidine-4-carboxylic acid (CAS No. 847407-99-2)

1-(4-tert-butylphenyl)piperidine-4-carboxylic acid (CAS No. 847407-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine-carboxylic acid backbone and tert-butylphenyl substitution, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for piperidine derivatives in medicinal chemistry has propelled the exploration of 1-(4-tert-butylphenyl)piperidine-4-carboxylic acid. Its CAS number 847407-99-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies highlight its role as a building block for small molecule inhibitors and ligands, aligning with trends in personalized medicine and targeted therapies. Users searching for "piperidine-4-carboxylic acid uses" or "tert-butylphenyl derivatives in drug design" will find this compound highly relevant.

From a synthetic perspective, 1-(4-tert-butylphenyl)piperidine-4-carboxylic acid exemplifies advancements in green chemistry. Laboratories are optimizing its production to minimize waste and energy consumption, addressing the global push for sustainable practices. Queries like "eco-friendly synthesis of piperidine derivatives" reflect this shift. Additionally, its compatibility with click chemistry and cross-coupling reactions makes it valuable for modular drug discovery platforms, a hot topic in AI-driven molecular design.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are frequently analyzed to predict pharmacokinetic behavior. This aligns with searches for "ADME prediction of carboxylic acid compounds" or "tert-butylphenyl solubility." Furthermore, its potential as a bioisostere for aromatic groups in lead optimization underscores its utility in overcoming drug development challenges like metabolic instability.

In material science, CAS 847407-99-2 is investigated for its role in designing functional polymers and coordination complexes. Its rigid yet tunable structure supports applications in catalysis and nanotechnology, resonating with searches for "piperidine-based smart materials." As interdisciplinary research expands, this compound bridges gaps between organic synthesis and advanced material engineering.

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Emerging trends in computational chemistry have amplified interest in this molecule, with in silico models predicting its interactions with biological targets. Searches for "molecular docking of piperidine-carboxylic acids" or "QSAR studies of tert-butylphenyl compounds" highlight this niche. Such data-driven approaches accelerate its integration into virtual screening libraries, a cornerstone of modern drug discovery pipelines.

In summary, 1-(4-tert-butylphenyl)piperidine-4-carboxylic acid (CAS No. 847407-99-2) represents a convergence of innovation across multiple scientific domains. Its adaptability to structure-activity relationship (SAR) studies, coupled with sustainable synthesis routes, positions it as a pivotal entity in next-generation research. Whether for "high-throughput screening" or "specialty chemical sourcing," this compound continues to inspire cutting-edge applications while meeting rigorous scientific and industrial demands.